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Compound of Interest

Compound Name: ENMD-547 (hydrobromide)

Cat. No.: B1671334 Get Quote

Technical Support Center: ENMD-547
(hydrobromide)
Disclaimer: This document provides general guidance on the solubility and stability of active

pharmaceutical ingredients (APIs). As of the last update, specific experimental data for the

solubility and stability of ENMD-547 (hydrobromide) is not publicly available. The information

presented here is based on established principles of pharmaceutical sciences and should be

adapted and verified for your specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: I am having trouble dissolving ENMD-547 (hydrobromide). What solvents should I try?

A1: For initial screening, it is recommended to assess the solubility of a new compound in a

range of solvents with varying polarities. Since ENMD-547 is a hydrobromide salt, it is expected

to have some aqueous solubility. Consider the following solvents and solvent systems:

Aqueous Buffers: Test solubility across a physiologically relevant pH range (e.g., pH 1.2, 4.5,

6.8) to understand the impact of ionization on solubility.[1]

Organic Solvents: Common organic solvents used in early-stage drug development include

dimethyl sulfoxide (DMSO), ethanol, and methanol.[2]
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Co-solvent Systems: Mixtures of water and organic solvents (e.g., ethanol/water,

DMSO/water) can significantly enhance the solubility of poorly soluble compounds.

Q2: My ENMD-547 (hydrobromide) solution appears cloudy or forms a precipitate over time.

What could be the cause?

A2: Precipitation can occur due to several factors:

Supersaturation: The initial concentration may have exceeded the thermodynamic solubility

in the chosen solvent system.

pH Shift: Changes in the pH of the solution can alter the ionization state of the compound,

leading to a decrease in solubility.

Temperature Fluctuation: Solubility is often temperature-dependent. A decrease in

temperature can cause the compound to precipitate.

Solvent Evaporation: Evaporation of a volatile co-solvent can lead to an increase in the

concentration of the compound beyond its solubility limit.

Degradation: The compound may be degrading into less soluble products.

Q3: How can I prevent my compound from precipitating out of solution?

A3: To maintain a clear solution, consider the following:

Work below the saturation point: Determine the equilibrium solubility and prepare solutions at

concentrations below this limit.

Control the pH: Use buffers to maintain a stable pH where the compound is most soluble.

Maintain a constant temperature: Store solutions at a controlled temperature.

Use sealed containers: Prevent solvent evaporation by using tightly sealed vials or

containers.

Consider formulation aids: Excipients such as surfactants or cyclodextrins can sometimes be

used to enhance and maintain solubility, though this may not be suitable for all experimental
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applications.

Q4: What are the typical storage conditions for a new hydrobromide salt like ENMD-547?

A4: In the absence of specific stability data, it is prudent to store the solid compound and

solutions under conditions that minimize degradation. Recommended general storage

conditions include:

Solid Compound: Store in a well-sealed container, protected from light and moisture, at a

controlled room temperature or refrigerated (2-8 °C).

Solutions: Store in tightly sealed, light-protected containers. For short-term storage,

refrigeration (2-8 °C) is often suitable. For long-term storage, freezing (-20 °C or -80 °C) may

be necessary, but it is crucial to first confirm that the compound is stable to freeze-thaw

cycles.

Q5: How do I know if my ENMD-547 (hydrobromide) is degrading in solution?

A5: Signs of degradation can include:

Change in appearance: Discoloration or the formation of precipitates.

Change in analytical profile: The appearance of new peaks or a decrease in the area of the

main compound peak when analyzed by techniques like High-Performance Liquid

Chromatography (HPLC). A stability-indicating analytical method should be used to separate

the parent compound from any potential degradants.

Troubleshooting Guides
Issue: Poor Solubility in Aqueous Buffers
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Possible Cause Troubleshooting Step

The compound has low intrinsic aqueous

solubility.

Determine the equilibrium solubility using the

shake-flask method (see Experimental

Protocols).

The pH of the buffer is near the isoelectric point

of the compound.

Measure the solubility at different pH values to

identify the pH of maximum solubility.

The buffer components are interacting with the

compound.

Test solubility in different buffer systems (e.g.,

phosphate, citrate, acetate).

Issue: Inconsistent Results in Biological Assays
Possible Cause Troubleshooting Step

Precipitation of the compound in the assay

medium.

Visually inspect the assay wells for precipitation.

Reduce the final concentration of the

compound. Increase the concentration of the

solubilizing agent (e.g., DMSO), ensuring it is

not affecting the biological system.

Degradation of the compound during the assay.

Perform a time-course stability study of the

compound in the assay medium under the same

conditions (temperature, CO2, etc.) and analyze

for degradation.

Adsorption to plasticware.

Use low-bind plates and tubes. Include a pre-

incubation step to saturate non-specific binding

sites.

Quantitative Data Summary
As no specific quantitative data for ENMD-547 (hydrobromide) is publicly available, the

following tables provide a template for how such data would be presented.

Table 1: Solubility of ENMD-547 (hydrobromide) in Various Solvents
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Solvent Temperature (°C) Solubility (mg/mL)

Water 25 Data not available

pH 1.2 Buffer 25 Data not available

pH 4.5 Buffer 25 Data not available

pH 6.8 Buffer 25 Data not available

Ethanol 25 Data not available

Methanol 25 Data not available

DMSO 25 Data not available

Table 2: Stability of ENMD-547 (hydrobromide) in Solution

Solvent Storage Condition Time Point % Remaining

pH 7.4 Buffer
2-8 °C, protected from

light
24 hours Data not available

pH 7.4 Buffer
25 °C, protected from

light
24 hours Data not available

Plasma 37 °C 4 hours Data not available

Experimental Protocols
Protocol 1: Determination of Equilibrium Solubility
(Shake-Flask Method)
This method is considered the gold standard for determining thermodynamic solubility.[3]

Preparation: Add an excess amount of ENMD-547 (hydrobromide) solid to a known volume

of the desired solvent (e.g., buffer, water) in a sealed vial. The presence of undissolved solid

is essential.
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Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient

period to reach equilibrium (typically 24-48 hours).

Sample Collection and Preparation: After equilibration, allow the vials to stand for a short

period for the excess solid to settle. Carefully withdraw an aliquot of the supernatant.

Separation of Solid: To avoid contamination with undissolved solid, filter the supernatant

through a low-binding filter (e.g., 0.22 µm PVDF) or centrifuge at high speed and collect the

clear supernatant.

Quantification: Dilute the clear supernatant with a suitable solvent and quantify the

concentration of ENMD-547 (hydrobromide) using a validated analytical method, such as

HPLC-UV or LC-MS.

Reporting: The solubility is reported as the mean concentration from at least three replicate

experiments.[1]

Protocol 2: Short-Term Stability Assessment in Solution
This protocol assesses the stability of the compound in a specific solvent over a defined period.

Solution Preparation: Prepare a stock solution of ENMD-547 (hydrobromide) in the desired

solvent at a known concentration.

Incubation: Aliquot the solution into several sealed, light-protected vials. Store the vials under

the desired temperature conditions (e.g., 2-8 °C, 25 °C, 37 °C).

Time Points: At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), remove a vial from

each storage condition.

Analysis: Analyze the sample immediately using a stability-indicating HPLC method. The

initial sample (time 0) serves as the reference.

Data Evaluation: Calculate the percentage of ENMD-547 (hydrobromide) remaining at each

time point relative to the initial concentration. A significant decrease in the main peak area or

the appearance of new peaks suggests degradation.
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Visualizations

Preparation Equilibration Sampling & Separation Quantification

Add excess ENMD-547 to solvent Agitate at constant temperature (24-48h) Collect supernatant Filter or centrifuge Dilute and analyze (HPLC/LC-MS)

Prepare stock solution of ENMD-547

Aliquot into multiple vials

Incubate at different temperatures
(e.g., 4°C, 25°C, 37°C)

Analyze samples at T=0, 2, 4, 8, 24h

Quantify remaining ENMD-547 by HPLC

Assess degradation profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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